Cas no 2228469-93-8 (2-(2,3,5,6-tetrafluorophenyl)prop-2-en-1-amine)

• Product Name: 2-(2,3,5,6-tetrafluorophenyl)prop-2-en-1-amine
• CAS No: 2228469-93-8
• MF: C₉H₇F₄N
• MW: 205.1521961689
• CID: 6547522
• PubChem ID: 165785447
• Update Time: 2025-06-09

2-(2,3,5,6-tetrafluorophenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,5,6-tetrafluorophenyl)prop-2-en-1-amine
• 2228469-93-8
• EN300-1820270

• Inchi： 1S/C9H7F4N/c1-4(3-14)7-8(12)5(10)2-6(11)9(7)13/h2H,1,3,14H2
• InChI Key： NFDZHMZOTHHBCL-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1C(=C)CN)F)F)F

Computed Properties

• Exact Mass: 205.05146188g/mol
• Monoisotopic Mass: 205.05146188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2,3,5,6-tetrafluorophenyl)prop-2-en-1-amine

Comprehensive Overview of 2-(2,3,5,6-Tetrafluorophenyl)prop-2-en-1-amine (CAS No. 2228469-93-8)

The compound 2-(2,3,5,6-tetrafluorophenyl)prop-2-en-1-amine (CAS No. 2228469-93-8) is a fluorinated aromatic amine with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a tetrafluorophenyl group attached to a propenylamine backbone, makes it a valuable intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its versatility in creating advanced materials and bioactive molecules.

One of the key reasons for the growing attention toward 2-(2,3,5,6-tetrafluorophenyl)prop-2-en-1-amine is its role in the development of fluorinated polymers and small-molecule drugs. Fluorination often enhances the stability, bioavailability, and lipophilicity of compounds, which is why this molecule is being explored in drug discovery programs. Additionally, its vinylamine moiety allows for further functionalization, making it a versatile building block in synthetic chemistry.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in agrochemicals, pharmaceuticals, and electronic materials. The tetrafluorophenyl group in this compound contributes to its electron-withdrawing properties, which are crucial for designing high-performance materials. For instance, it can be used in the synthesis of OLED (organic light-emitting diode) materials, where fluorinated aromatic systems improve device efficiency and longevity.

Another area of interest is the compound's potential in bioconjugation and proteomics. The amine group in 2-(2,3,5,6-tetrafluorophenyl)prop-2-en-1-amine can react with carboxylic acids or other electrophiles, enabling its use in labeling biomolecules. This property is particularly valuable in diagnostic assays and drug delivery systems, where precise molecular tagging is essential.

From a synthetic perspective, the preparation of 2-(2,3,5,6-tetrafluorophenyl)prop-2-en-1-amine involves multi-step organic reactions, often starting from commercially available tetrafluorobenzene derivatives. Researchers are continually optimizing these processes to improve yield and scalability, addressing the needs of industrial applications. Green chemistry principles are also being applied to reduce the environmental impact of its synthesis.

Given the increasing focus on sustainable chemistry and green synthesis, this compound aligns well with modern trends. Its potential applications in renewable energy and biodegradable materials further highlight its relevance. For example, fluorinated compounds are being investigated for use in solar cells and battery electrolytes, where their stability under harsh conditions is advantageous.

In summary, 2-(2,3,5,6-tetrafluorophenyl)prop-2-en-1-amine (CAS No. 2228469-93-8) is a promising compound with broad applications across multiple industries. Its unique structural features and functional groups make it a valuable tool for researchers working on drug development, advanced materials, and bioconjugation. As the scientific community continues to explore its potential, this compound is likely to play an increasingly important role in innovation.